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Compound of Interest

Compound Name: 2,5-Dimethyl-1,5-hexadiene

Cat. No.: B165583 Get Quote

This document provides immediate and essential safety protocols, personal protective

equipment (PPE) recommendations, and disposal plans for handling 2,5-Dimethyl-1,5-
hexadiene. The following procedural guidance is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

Property Value

CAS Number 627-58-7

Molecular Formula C₈H₁₄

Molecular Weight 110.20 g/mol

Synonyms Bimethallyl, 2,5-Dimethylhexa-1,5-diene

Hazard Summary
2,5-Dimethyl-1,5-hexadiene is a highly flammable liquid and vapor that can cause skin and

serious eye irritation.[1][2] It also poses an aspiration hazard and may be fatal if swallowed and

enters the airways.[1][2]
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A comprehensive PPE plan is critical when handling 2,5-Dimethyl-1,5-hexadiene. The

following table summarizes the recommended PPE.

Protection Type Specific Recommendations

Eye and Face Protection
Chemical worker's goggles should be worn. Do

not wear contact lenses.

Skin Protection

Rubber, neoprene, or nitrile gloves are

recommended. An eyewash station and

emergency shower should be readily available.

Respiratory Protection

If exposure may exceed established limits, a

NIOSH-approved organic vapor respirator is

recommended.

Quantitative Exposure Limits:

At present, specific Occupational Exposure Limits (OELs) such as Permissible Exposure Limit

(PEL), Threshold Limit Value (TLV), or Recommended Exposure Limit (REL) have not been

established for 2,5-Dimethyl-1,5-hexadiene.

Glove Compatibility and Breakthrough Times:

Specific breakthrough time data for 2,5-Dimethyl-1,5-hexadiene with various glove materials

is not readily available. It is recommended to use gloves made of rubber, neoprene, or nitrile for

protection against this chemical. Always inspect gloves for any signs of degradation before and

during use, and change them immediately if contamination is suspected.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Use in a well-ventilated area. Local exhaust ventilation is recommended.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources as it

is a highly flammable liquid.[1]
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Storage: Store in a cool, dark, and well-ventilated place in a tightly closed container.[1] Store

away from oxidizing agents.[1]

Spill and Leak Procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill.

Collection: Collect the absorbed material into a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Dispose of waste material in accordance with local, regional, and national regulations.[1] Do

not dispose of the chemical into drains or the environment.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 2,5-Dimethyl-1,5-
hexadiene.
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Safe Handling Workflow for 2,5-Dimethyl-1,5-hexadiene
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Caption: Logical workflow for handling 2,5-Dimethyl-1,5-hexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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